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Compound of Interest

Compound Name: 2-(Tetradecyloxy)ethanol

CAS No.: 27306-79-2

Cat. No.: B7797876

Get Quote

Executive Summary & Chemical Profile[1][2]
2-(Tetradecyloxy)ethanol (CAS: 4536-29-0), often referred to as Myristyl Glycol or Ethylene

Glycol Monotetradecyl Ether, is a non-ionic surfactant.[1][2][3] Unlike short-chain glycol ethers

(e.g., 2-methoxyethanol) which are volatile and acutely toxic, this long-chain variant presents

unique challenges primarily related to aquatic toxicity and physical handling (foaming/viscosity).

[1][2][3]

This guide replaces generic "solvent disposal" instructions with a targeted protocol designed to

prevent wastewater contamination and ensure regulatory compliance under RCRA and EPCRA

guidelines.

Chemical Snapshot[1][4]
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Parameter Data Operational Implication

CAS Number 4536-29-0
Use for waste labeling and

inventory tracking.[1][2][3]

Molecular Formula
Long alkyl chain (C14) confers

surfactant properties.[2][3]

Flash Point >110°C (Estimated)
Low flammability risk, but

combustible.[1][2][3] Class IIIB.

Water Solubility Low/Dispersible

Do not pour down drain. Will

not dissolve; forms emulsions.

[2][3]

GHS Classification
Skin Irrit. 2, Eye Irrit.[1][2][3][4]

2A

Requires standard PPE (Nitrile

gloves, safety glasses).[1][2]

Regulatory Status
Glycol Ethers Category

(EPCRA 313)

Subject to TRI reporting limits

in the US.[2][3]

Hazard Assessment & Pre-Disposal Logic
Before disposal, you must assess the state of the chemical.[1] As an ether derivative, there is a

theoretical risk of peroxide formation, although significantly lower than in diethyl ether or THF.

[1]

The "Ether Rule" (Peroxide Check)[2]
Causality: The ether linkage (

) can react with atmospheric oxygen over time to form unstable hydroperoxides.[1]

Protocol: If the container has been opened and stored for >12 months, test for peroxides

using standard starch-iodide strips before consolidating into a waste drum.[1]

Result < 10 ppm: Safe to bulk.[1]

Result > 10 ppm: Contact EHS immediately for stabilization (usually reduction with ferrous

sulfate) before moving.[1]
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Waste Segregation & Disposal Protocols
A. Liquid Waste Stream (Primary Route)
Directive: Segregate as Non-Halogenated Organic Waste.[1]

Why: Although it contains oxygen, it burns cleanly in high-BTU incinerators.[1] It must not be

mixed with aqueous waste streams because its surfactant nature causes massive foaming in

wastewater treatment aerators, disrupting bacterial digestion.[1]

Container: HDPE or Steel drum (lined).[1]

Labeling: "Non-Halogenated Organic Solvent Waste. Contains: 2-(Tetradecyloxy)ethanol
(Glycol Ether)."[1][2][3][5]

B. Solid Waste (Contaminated Debris)
Directive: Lab trash contaminated with this substance (wipes, pipettes, gloves) must be treated

as Hazardous Solid Waste.[1]

Why: Leaching.[1][6] If placed in regular trash, the chemical can leach into landfill

groundwater.[1]

Protocol: Double-bag in yellow/transparent hazardous waste bags (depending on facility

color codes) and seal.

C. Empty Containers
Directive: Triple Rinse Protocol.

Drain: Ensure the bottle is "RCRA Empty" (less than 3% by weight remaining).

Rinse: Triple rinse with a compatible solvent (e.g., Ethanol or Acetone).[1] Do not rinse with

water initially, as the surfactant will stick to the glass and foam.[1]

Disposal of Rinsate: Pour the ethanol/acetone rinsate into the Liquid Waste container

(Section A).
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Final Step: Deface the label and discard the glass bottle in the glass recycling or trash, per

local policy.

Spill Management Protocol
Scenario: A 500mL bottle shatters on the lab floor.

Critical Warning: Do NOT attempt to mop with water. Adding water to a concentrated surfactant

spill will generate uncontrollable foam, expanding the spill volume by 10x and creating a slip

hazard.[1]

Step-by-Step Response
Isolate: Mark the area. The liquid is viscous and slippery.

Absorb: Use an inert absorbent (Vermiculite, Diatomaceous Earth, or Polypropylene pads).

[1]

Technique: Circle the spill from the outside in to contain it.

Scoop: Use a spark-proof plastic shovel to transfer the saturated absorbent into a wide-

mouth waste jar.[1]

Solvent Wipe: Once the bulk liquid is removed, wipe the floor with a paper towel soaked in

Ethanol (70% or higher).[1] This cuts the lipid tail of the surfactant and removes the slick

residue.

Final Wash: Only after the ethanol wipe should you clean the area with soap and water.

Decision Logic (Visualized)
The following diagram illustrates the decision matrix for handling 2-(Tetradecyloxy)ethanol
waste.
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Waste Generation:
2-(Tetradecyloxy)ethanol

Determine Physical State
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Figure 1: Decision tree for the safe segregation and disposal of C14-glycol ether waste.[1][2][3]
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Regulatory & Compliance Context
US EPA (RCRA)
While 2-(Tetradecyloxy)ethanol is not a P-listed or U-listed acute hazardous waste, it is

regulated under the "Certain Glycol Ethers" category.[1][2][3]

Waste Code: Generally falls under D001 (Ignitable) if mixed with flammable solvents, or non-

hazardous regulated waste depending on state interpretation.[1] However, best practice

dictates treating it as Class 9 (Miscellaneous) or general chemical waste due to aquatic

toxicity.[1]

EPCRA Section 313 (TRI Reporting)
Facilities manufacturing, processing, or using this chemical in excess of threshold quantities

(usually 10,000 lbs/year for use) must report it under the Glycol Ethers Category (N230).[1][2]

Definition: The structure

applies here, where the ether linkage is present.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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